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Compound of Interest

(R)-1-Boc-3-
Compound Name:
(Hydroxymethyl)Piperidine

Cat. No.: B127047

Essential Safety and Handling Guide for (R)-1-
Boc-3-(Hydroxymethyl)Piperidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling (R)-1-Boc-3-(Hydroxymethyl)Piperidine (CAS: 140695-85-8).
Adherence to these guidelines is critical for ensuring laboratory safety and regulatory
compliance.

(R)-1-Boc-3-(Hydroxymethyl)Piperidine is a chemical intermediate that requires careful
handling due to its potential health hazards. The primary risks associated with this compound
are skin irritation, serious eye irritation, and potential respiratory tract irritation.[1][2][3]

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling
(R)-1-Boc-3-(Hydroxymethyl)Piperidine.
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Protection Type Required Equipment Specifications

) ) Must comply with OSHA 29
Safety Glasses with Side

Eye and Face Protection ) CFR 1910.133 or European
Shields or Goggles
Standard EN166.

Nitrile or neoprene gloves are
Hand Protection Chemical-resistant Gloves recommended. Inspect gloves
for integrity before each use.

Required when working
outside of a fume hood or
when there is a risk of

Respiratory Protection NIOSH-approved Respirator generating dust or aerosols. A
dust mask (type N95 or better)
is suitable for handling the

solid form.[4]

) Standard lab coat to be worn
Body Protection Laboratory Coat ] )
at all times in the laboratory.

Operational and Disposal Plans

Handling Protocol:

o Engineering Controls: All handling of (R)-1-Boc-3-(Hydroxymethyl)Piperidine should be
conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[5]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling the compound.[5]

» Dispensing: When transferring the solid, use appropriate tools to avoid generating dust. For
solutions, use a calibrated pipette or a similar device to ensure accuracy and minimize spills.

o Spill Response: In the event of a spill, evacuate the immediate area. Wear the appropriate
PPE, including respiratory protection. Cover the spill with an inert absorbent material, and
collect it into a sealed container for proper disposal.

Disposal Protocol:
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» Waste Identification: All waste containing (R)-1-Boc-3-(Hydroxymethyl)Piperidine,
including contaminated PPE and absorbent materials, must be treated as hazardous waste.

o Containerization: Store all waste in clearly labeled, sealed containers.

o Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal
company. Do not dispose of it down the drain or in the regular trash.[3]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of (R)-1-Boc-3-
(Hydroxymethyl)Piperidine, from preparation to disposal.
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Preparation
- Don appropriate PPE
- Work in a fume hood
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- Avoid dust/aerosol generation

:

Reaction/Experiment
- Monitor the reaction
- Maintain containment

:

Work Area Cleanup
- Decontaminate surfaces
- Clean glassware

:

Waste Disposal
- Segregate hazardous waste
- Label and seal containers

:

End of Process
- Remove and doff PPE
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (R)-1-Boc-3-(Hydroxymethyl)Piperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. tert-Butyl 3-(hydroxymethyl)piperidine-1-carboxylate | C11H21NO3 | CID 2763851 -
PubChem [pubchem.ncbi.nim.nih.gov]

e 2. labfind.co.kr [labfind.co.kr]

3. fishersci.no [fishersci.no]

e 4. (R)-1-Boc-3-methylpiperazine 97 163765-44-4 [sigmaaldrich.com]
e 5. chemicalbook.com [chemicalbook.com]

» To cite this document: BenchChem. [Personal protective equipment for handling (R)-1-Boc-
3-(Hydroxymethyl)Piperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127047#personal-protective-equipment-for-handling-
r-1-boc-3-hydroxymethyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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